Cas no 2138080-38-1 ((3-methoxyphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine)

• Product Name: (3-methoxyphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• CAS No: 2138080-38-1
• MF: C₁₃H₁₉F₃N₂O
• MW: 276.297973871231
• CID: 6333079
• PubChem ID: 165863449
• Update Time: 2025-10-10

(3-methoxyphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• (3-methoxyphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• 2138080-38-1
• EN300-1179167
• [(3-methoxyphenyl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine

• Inchi： 1S/C13H19F3N2O/c1-17-6-7-18(10-13(14,15)16)9-11-4-3-5-12(8-11)19-2/h3-5,8,17H,6-7,9-10H2,1-2H3
• InChI Key： WHUKAIATFSEXCF-UHFFFAOYSA-N
• SMILES： FC(CN(CC1C=CC=C(C=1)OC)CCNC)(F)F

Computed Properties

• Exact Mass: 276.14494772g/mol
• Monoisotopic Mass: 276.14494772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 24.5Ų

Additional information on (3-methoxyphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine

Comprehensive Overview of (3-methoxyphenyl)methyl 2-(methylamino)ethyl (2,2,2-trifluoroethyl)amine (CAS No. 2138080-38-1)

The compound (3-methoxyphenyl)methyl 2-(methylamino)ethyl (2,2,2-trifluoroethyl)amine, identified by its CAS No. 2138080-38-1, is a specialized organic molecule with a unique structural framework. This amine derivative features a 3-methoxyphenyl group, a methylaminoethyl chain, and a 2,2,2-trifluoroethyl moiety, making it a subject of interest in pharmaceutical and agrochemical research. Its distinct trifluoroethyl group enhances its potential for applications in drug discovery, particularly in modulating bioavailability and metabolic stability.

Recent trends in scientific literature highlight the growing demand for fluorinated amines due to their ability to improve pharmacokinetic properties. Researchers are increasingly exploring compounds like CAS No. 2138080-38-1 for their role in designing novel enzyme inhibitors or receptor modulators. The presence of the 3-methoxyphenyl group also suggests potential interactions with aromatic systems in biological targets, a feature often leveraged in CNS drug development.

From a synthetic chemistry perspective, the preparation of (3-methoxyphenyl)methyl 2-(methylamino)ethyl (2,2,2-trifluoroethyl)amine involves multi-step organic transformations, including reductive amination and nucleophilic substitutions. The trifluoroethyl segment, in particular, requires careful handling of fluorinated building blocks—a topic frequently searched in academic databases like SciFinder and Reaxys. This compound’s stability under physiological conditions is another area of active investigation, as evidenced by recent PubMed queries on “fluorinated amine degradation pathways.”

Industrial applications of CAS No. 2138080-38-1 are emerging in specialty chemicals, where its structural motifs are valued for creating high-performance materials. For instance, the methylaminoethyl component may serve as a linker in polymer chemistry, while the 3-methoxyphenyl group could contribute to UV-absorbing properties. Such dual functionality aligns with Google Scholar’s trending keywords like “multifunctional amine derivatives” and “smart material design.”

Environmental and regulatory considerations for this compound are also gaining attention. While not classified as hazardous, its trifluoroethyl moiety prompts studies on biodegradability—a hot topic in Green Chemistry forums. Analytical methods for detecting 2138080-38-1 in complex matrices (e.g., HPLC-MS) are frequently discussed in chromatography-focused communities, reflecting its niche but growing relevance.

In conclusion, (3-methoxyphenyl)methyl 2-(methylamino)ethyl (2,2,2-trifluoroethyl)amine represents a compelling case study at the intersection of medicinal chemistry and material science. Its CAS No. 2138080-38-1 serves as a gateway for researchers exploring fluorinated amines’ untapped potential, with search engine data indicating rising interest in “structure-activity relationships of trifluoroethylamines.” As innovation continues, this compound may well become a cornerstone in next-generation therapeutic and industrial applications.